Cas no 900008-22-2 (2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide
• CAS No: 900008-22-2
• MF: C₂₀H₁₆FN₅O₂
• MW: 377.371747016907
• CID: 5493879
• Update Time: 2025-05-19

2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

• Inchi： 1S/C20H16FN5O2/c1-13-2-8-16(9-3-13)26-19-17(11-23-26)20(28)25(12-22-19)24-18(27)10-14-4-6-15(21)7-5-14/h2-9,11-12H,10H2,1H3,(H,24,27)
• InChI Key： CWEVBZPWICJJCA-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)CC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-ylacetamide

Professional Introduction to Compound with CAS No. 900008-22-2 and Product Name: 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide

The compound with the CAS number 900008-22-2 and the product name 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is known for its presence in numerous bioactive molecules that exhibit a wide range of pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from this scaffold. The introduction of fluorine and methyl substituents into the molecule not only enhances its metabolic stability but also modulates its binding affinity to biological targets. This specific configuration has been extensively studied in the context of its interaction with enzymes and receptors involved in various disease pathways.

The fluorophenyl moiety in the compound's structure plays a crucial role in its pharmacological profile. Fluorine atoms are well-known for their ability to influence the electronic properties of molecules, thereby affecting their binding interactions. In this context, the 4-fluorophenyl group contributes to the compound's selectivity and potency by modulating its affinity for specific biological targets. This has been particularly relevant in the development of drugs targeting neurological disorders, where precise modulation of receptor activity is essential.

Similarly, the methylphenyl substituent at the N1 position of the pyrazolo[3,4-d]pyrimidine ring further enhances the compound's pharmacological properties. Methyl groups are known to influence both the solubility and lipophilicity of molecules, which are critical factors in drug design. The presence of this group in the compound not only improves its pharmacokinetic profile but also contributes to its overall bioavailability.

The acetamide functional group at the 5-position of the pyrazolo[3,4-d]pyrimidine ring adds another layer of complexity to the molecule's structure. Acetamides are known for their ability to enhance binding interactions due to their polar nature and hydrogen bonding capabilities. This functional group has been shown to improve the compound's affinity for certain enzymes and receptors, making it a valuable component in drug development.

Recent studies have highlighted the potential of this compound as an inhibitor of various kinases and other enzymes involved in cancer progression. The pyrazolo[3,4-d]pyrimidine scaffold is particularly effective in targeting enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which play a critical role in signal transduction pathways associated with cancer cell growth and survival. The structural features of this compound have been optimized to maximize its binding affinity while minimizing off-target effects.

In addition to its applications in oncology, this compound has shown promise in treating inflammatory diseases. The modulation of inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been demonstrated in preclinical studies. The presence of both fluorine and methyl substituents enhances its ability to interact with these enzymes, leading to potent anti-inflammatory effects.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazolo[3,4-d]pyrimidine core. These methods not only improve efficiency but also allow for greater control over regioselectivity and stereochemistry.

The pharmacokinetic properties of this compound have been thoroughly evaluated through various in vitro and in vivo studies. These studies have demonstrated that it exhibits good oral bioavailability and favorable distribution throughout the body. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

Given its promising pharmacological profile, this compound is currently under investigation in several clinical trials aimed at treating various diseases. The results from these trials are expected to provide further insights into its therapeutic potential and help guide future drug development efforts. The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing our understanding of this molecule's properties and applications.

In conclusion, 2-(4-fluorophenyl)-N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-ylacetamide represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The strategic placement of fluorine and methyl substituents enhances its interaction with biological targets while improving its metabolic stability. Ongoing research continues to uncover new therapeutic applications for this compound, making it a valuable asset in the development of novel drugs.